![molecular formula C12H22N2O2 B1490835 Azetidin-3-yl(4-(ethoxymethyl)piperidin-1-yl)methanone CAS No. 2097990-81-1](/img/structure/B1490835.png)
Azetidin-3-yl(4-(ethoxymethyl)piperidin-1-yl)methanone
Overview
Description
Azetidin-3-yl(4-(ethoxymethyl)piperidin-1-yl)methanone, also known as AEMPM, is an organic compound composed of a piperidine ring with a methylene bridge and an azetidine ring. It is an important intermediate in the synthesis of a variety of compounds, including drugs, and is used in a variety of scientific research applications.
Scientific Research Applications
Synthesis and Transformation
Synthesis of Novel 3-Oxopiperidin-2-ones : Alkylamino-substituted 2-alkoxy-2-pentenoates, derived from azetidin-3-yl compounds, have been used for cyclization towards pyrrolidines and piperidines. This method provides a route for the transformation of methyl 2-alkoxy-5-amino-4,4-dimethyl-2-pentenoates into 5,5-dimethyl-3-oxopiperidin-2-ones using concentrated sulfuric acid (Dejaegher, D’hooghe, & Kimpe, 2008).
Transformation into Functionalized Piperazines and 1,4-Diazepanes : Chiral piperazine and 1,4-diazepane annulated β-lactams, prepared from azetidin-2-ones, have been transformed into novel methyl (R)-alkoxy-[(S)-piperazin-2-yl]acetates and methyl (R)-alkoxy-[(S)-1,4-diazepan-2-yl]acetates. This highlights the versatility of azetidin-2-ones in synthesizing a variety of functionalized compounds (Dekeukeleire, D’hooghe, Vanwalleghem, Van Brabandt, & Kimpe, 2012).
Rearrangement into Methyl Omega-Alkylaminopentenoates : 4-(1-haloalkyl)-2-azetidinones and 4-(2-haloalkyl)-2-azetidinones, when reacted with sodium methoxide in methanol, yield methyl 2-alkoxy-4-(alkylamino)pentenoate and methyl 5-(alkylamino)pentenoate. This demonstrates the potential of azetidin-2-ones in synthesizing highly functionalized compounds (Dejaegher & de Kimpe, 2004).
Catalytic Applications
- Catalytic Asymmetric Addition of Organozinc Reagents to Aldehydes : N-(ferrocenylmethyl)azetidin-2-yl(diphenyl)methanol, derived from azetidin-2-ones, has been used as a catalyst for asymmetric ethylation, methylation, arylation, and alkynylation of aldehydes. This demonstrates the potential of azetidin-2-ones in asymmetric catalysis (Wang, Zhang, Zhao, Wang, Ding, Jing, & Song, 2008).
Antimicrobial Activity
- Synthesis of Pyridine Derivatives with Antimicrobial Activity : New pyridine derivatives, including those with azetidin-3-yl groups, have been synthesized and evaluated for antimicrobial activity. This suggests potential applications in developing antimicrobial agents (Patel, Agravat, & Shaikh, 2011).
Neuroprotective Activities
- Evaluation of Aryloxyethylamine Derivatives for Neuroprotection : Aryloxyethylamine derivatives, incorporating azetidin-3-yl structures, have shown potential neuroprotective effects against glutamate-induced cell death, suggesting applications in neuroprotection and treatment of ischemic stroke (Zhong, Gao, Xu, Qi, & Wu, 2020).
properties
IUPAC Name |
azetidin-3-yl-[4-(ethoxymethyl)piperidin-1-yl]methanone | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O2/c1-2-16-9-10-3-5-14(6-4-10)12(15)11-7-13-8-11/h10-11,13H,2-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZMOXVKKGHDPSG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1CCN(CC1)C(=O)C2CNC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Azetidin-3-yl(4-(ethoxymethyl)piperidin-1-yl)methanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.